Cas no 123039-93-0 (Dihydrexidine)
Dihydrexidine structure
Product Name:Dihydrexidine
CAS No:123039-93-0
MF:C17H17NO2
MW:267.322384595871
CID:151781
PubChem ID:5311070
Update Time:2025-04-19
Dihydrexidine Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]phenanthridine-10,11-diol,5,6,6a,7,8,12b-hexahydro-, (6aR,12bS)-rel-
- 5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridine-10,11-diol
- Dihydrexidine
- DIHYDREXIDINE HYDROCHLORIDE
- DAR0100A
- DihydrexidineHCl
- DIHYDROXIDINE HYDROCHLORIDE
- (+/-)-TRANS-10,11-DIHYDROXY-5,6,6A,7,8,12B-HEXAHYDROBENZO[A]PHENANTHRIDINE HYDROCHLORIDE
- Benzo(a)phenanthridine-10,11-diol, 5,6,6a,7,8,12b-hexahydro-, (6aS,12bR)-
- DAR-0100
- DTXSID00894188
- DHX
- REL-(6AR,12BS)-5,6,6A,7,8,12B-HEXAHYDROBENZO(A)PHENANTHRIDINE-10,11-DIOL
- SCHEMBL14495053
- BENZO(A)PHENANTHRIDINE-10,11-DIOL, 5,6,6A,7,8,12B-HEXAHYDRO-, HYDROCHLORIDE (1:1), (6ARS,12BSR)-, (+/-)-
- UNII-32D64VH037
- Benzo(a)phenanthridine-10,11-diol, 5,6,6a,7,8,12b-hexahydro-, trans-
- CHEMBL4280145
- Dihydrexidine, (-)-
- U4MPC92UC2
- BENZO(A)PHENANTHRIDINE-10,11-DIOL, 5,6,6A,7,8,12B-HEXAHYDRO-, HYDROCHLORIDE (1:1), (6AR,12BS)-REL-
- (-)-Dihydrexidine
- 32D64VH037
- 757161-85-6
- GTPL9267
- UNII-U4MPC92UC2
- DB12890
- Q5276413
- 10,11-Dihydroxyhexahydrobenzo(a)phenanthridine
- DAR 0100A
- (6aS,12bR)-5,6,6a,7,8,12b-Hexahydrobenzo(a)phenanthridine-10,11-diol
- GLXC-25864
- (6aS,12bR)-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridine-10,11-diol
- NS00071792
- Benzo(a)phenanthridine-10,11-diol, 5,6,6a,7,8,12b-hexahydro-, (6as-trans)-
- 123039-93-0
-
- Inchi: 1S/C17H17NO2/c19-15-7-10-5-6-14-17(13(10)8-16(15)20)12-4-2-1-3-11(12)9-18-14/h1-4,7-8,14,17-20H,5-6,9H2/t14-,17-/m0/s1
- InChI Key: BGOQGUHWXBGXJW-YOEHRIQHSA-N
- SMILES: OC1C(=CC2CC[C@H]3[C@@H](C4C=CC=CC=4CN3)C=2C=1)O
Computed Properties
- Exact Mass: 303.10300
- Monoisotopic Mass: 267.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 53
- XLogP3: 2.5
- Topological Polar Surface Area: 52.5A^2
Experimental Properties
- Color/Form: solid
- Density: 1.3±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 488.3±45.0 °C at 760 mmHg
- Flash Point: 190.5±19.3 °C
- PSA: 52.49000
- LogP: 3.77850
- Solubility: Not determined
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Dihydrexidine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Dihydrexidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55970-5mg |
Dihydrexidine |
123039-93-0 | 98% | 5mg |
¥4045.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55970-10mg |
Dihydrexidine |
123039-93-0 | 98% | 10mg |
¥6742.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55970-50mg |
Dihydrexidine |
123039-93-0 | 98% | 50mg |
¥20229.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55970-100mg |
Dihydrexidine |
123039-93-0 | 98% | 100mg |
¥30119.00 | 2023-09-07 | |
| TRC | D452845-1mg |
Dihydrexidine |
123039-93-0 | 1mg |
$ 170.00 | 2022-01-07 | ||
| TRC | D452845-5mg |
Dihydrexidine |
123039-93-0 | 5mg |
$ 790.00 | 2022-01-07 | ||
| TRC | D452845-10mg |
Dihydrexidine |
123039-93-0 | 10mg |
$ 1360.00 | 2022-01-07 | ||
| Biosynth | YEA03993-1 mg |
Dihydrexidine |
123039-93-0 | 1mg |
$311.85 | 2022-12-28 | ||
| Biosynth | YEA03993-5 mg |
Dihydrexidine |
123039-93-0 | 5mg |
$1,013.55 | 2022-12-28 | ||
| Biosynth | YEA03993-10 mg |
Dihydrexidine |
123039-93-0 | 10mg |
$1,621.60 | 2022-12-28 |
Dihydrexidine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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